1-{[(2,4-Difluorophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• IUPAC Name: 1-[(2,4-difluorophenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C11H15F2NO/c1-11(2,15)7-14-6-8-3-4-9(12)5-10(8)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key: ASDSHIQAKKXMQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=C(C=C(C=C1)F)F)O

Description

1-{[(2,4-Difluorophenyl)methyl]amino}-2-methylpropan-2-ol is a secondary amine derivative featuring a 2-methylpropan-2-ol backbone and a 2,4-difluorophenylmethyl substituent on the amino group. The 2,4-difluorophenyl group is known to enhance metabolic stability and binding affinity in drug design, often seen in antifungal and enzyme-targeting agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(2,4-Difluorophenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reaction of 2,4-difluorobenzylamine with acetone in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol and a catalyst to facilitate the reaction. The process may involve heating the reaction mixture to a specific temperature to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or crystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-{[(2,4-Difluorophenyl)methyl]amino}-2-methylpropan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like halides or alkoxides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

1-{[(2,4-Difluorophenyl)methyl]amino}-2-methylpropan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound can be used in biochemical assays and as a reagent in various biological experiments.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[(2,4-Difluorophenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets. The difluorophenyl group may interact with hydrophobic pockets in proteins, while the amino group can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

BACE1 Inhibitor (tert-Butyl (S)-(4-(5-(((1-(Difluoromethyl)cyclopropyl)amino)methyl)-2,4-difluorophenyl)-4-methyl-5,6-dihydro-4H-1,3-thiazin-2-yl)carbamate)

• Key Differences : The BACE1 inhibitor shares the 2,4-difluorophenyl group but incorporates a thiazine ring, carbamate, and difluoromethyl cyclopropane amine. These additions increase molecular complexity and weight, likely enhancing enzyme inhibition via multi-site interactions .
• Activity : Designed for Alzheimer’s disease, targeting β-secretase. The target compound lacks the thiazine-carbamate framework, suggesting divergent therapeutic applications.

Fluconazole-Based Triazole Derivatives (1-(5-((2-(2,4-Difluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-propyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylurea)

• Key Differences: The triazole moiety in these derivatives is critical for antifungal activity, interacting with fungal cytochrome P450.
• Structural Insight: Both compounds utilize 2,4-difluorophenyl groups for lipophilicity, but the propanol backbone in the target compound may favor different pharmacokinetic properties.

Pyrrolidine and Hydrazide Derivatives (1-(2,4-Difluorophenyl)pyrrolidin-2-one Carboxylates)

• Key Differences: Synthesized from 2,4-difluoroaniline, these derivatives feature pyrrolidinone or hydrazide groups instead of the propanol-amine structure.

Beta-Blocker Analog (1-[(1-Methylethyl)amino]-3-[2-(2-propenyl)phenoxy]-2-propanol)

• Key Differences: This compound replaces the 2,4-difluorophenylmethyl group with a phenoxy-propenyl substituent. The phenoxy group enhances affinity for adrenergic receptors, while the target compound’s fluorinated aromatic group may prioritize CNS or antimicrobial targets .

Dual Aromatic Amino-Substituted Compound (1-{[(4-Fluorophenyl)methyl][(1-methyl-1H-pyrrol-2-yl)methyl]amino}-3-(2-methylphenoxy)propan-2-ol)

• Key Differences: This compound has dual aromatic substituents (4-fluorophenyl and pyrrolylmethyl) on the amino group, increasing steric bulk and lipophilicity. The additional phenoxy group may further alter bioavailability compared to the target compound’s simpler structure .

Data Table: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Biological Activity	Reference
1-{[(2,4-Difluorophenyl)methyl]amino}-2-methylpropan-2-ol	2,4-Difluorophenylmethyl, 2-methylpropan-2-ol	~243.3	Not explicitly stated	—
BACE1 Inhibitor (5r)	Thiazine, carbamate, difluoromethyl cyclopropane	~495.5	β-secretase inhibition
Fluconazole-based derivative (8a-r)	Triazole, thiadiazole, 2,4-difluorophenyl	~500–550 (estimated)	Antifungal
Pyrrolidinone hydrazide (7a-, 9a-h)	Pyrrolidinone, hydrazide	~280–320 (estimated)	Not explicitly stated
Beta-blocker analog	Phenoxy, propenyl, isopropylamine	~291.4	Adrenergic receptor modulation
Dual aromatic amino-substituted compound	4-Fluorophenylmethyl, pyrrolylmethyl, 2-methylphenoxy	~413.5	Not explicitly stated

Research Findings and Discussion

• Fluorination Effects: The 2,4-difluorophenyl group in the target compound enhances lipophilicity and metabolic stability compared to non-fluorinated analogs (e.g., the beta-blocker analog ). However, it lacks the electronic effects of triazoles in antifungal agents .
• Substituent Trade-offs : While dual aromatic substituents (e.g., ) improve receptor affinity, they may increase molecular weight and reduce solubility. The target compound’s simpler structure balances lipophilicity and steric demands.